4-Cyano-4'-pentyl-D11-diphenyl

• IUPAC Name: 4-[4-(1,1,2,2,3,3,4,4,5,5,5-undecadeuteriopentyl)phenyl]benzonitrile
• InChI: InChI=1S/C18H19N/c1-2-3-4-5-15-6-10-17(11-7-15)18-12-8-16(14-19)9-13-18/h6-13H,2-5H2,1H3/i1D3,2D2,3D2,4D2,5D2
• InChI Key: HHPCNRKYVYWYAU-GILSBCIXSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C#N
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1=CC=C(C=C1)C2=CC=C(C=C2)C#N
• Molecular Formula: C18H19N
• Molecular Weight: 260.4 g/mol

Description

4-Cyano-4'-pentyl-D11-diphenyl (4-CPD) is an organic compound that has recently gained attention due to its potential applications in a variety of scientific research fields. 4-CPD has been found to have a wide range of biochemical and physiological effects, which makes it a promising compound for further exploration.

Scientific Research Applications

Optical Properties and Materials Science

• Solvent and Crystal-Induced Fluorescence : The study by Ueki et al. (2017) investigated the optical properties of 3,14-diphenyl-17,17-di(n-pentyl)tetrabenzofluorene derivatives with electron-withdrawing groups. These compounds, including variants with cyano groups, exhibit intense fluorescence in different states, highlighting their potential in optical applications and materials science due to their solvatochromism and crystallochromism properties (Ueki et al., 2017).

Molecular Engineering and Solar Cell Applications

• Organic Sensitizers for Solar Cells : Hagberg et al. (2008) developed novel unsymmetrical organic sensitizers for dye-sensitized solar cells. These sensitizers, incorporating cyanoacrylic acid and diphenylamine groups, demonstrate high conversion efficiencies and offer insights into designing more efficient solar cells (Hagberg et al., 2008).

Liquid Crystal Research

• Molecular Dynamics in Liquid Crystals : Gwizdała et al. (2008) conducted a study on the dynamics of 5CB mesogene films surrounding carbon nanotubes, revealing the impact of molecular orientation on dielectric properties. This research is crucial for the development of advanced liquid crystal displays and nanotechnological applications (Gwizdała et al., 2008).

• Field-Induced Phase Transitions : Marr and Gezelter (2014) explored how electric fields influence the phase behavior of 5CB, a study pivotal for understanding the electro-optic properties of liquid crystals in devices (Marr & Gezelter, 2014).